Cas no 1824062-31-8 (3-(2-(2-Aminoethoxy)ethyl)thiazolidine-2,4-dione hydrochloride)

• Product Name: 3-(2-(2-Aminoethoxy)ethyl)thiazolidine-2,4-dione hydrochloride
• CAS No: 1824062-31-8
• MF: C₇H₁₃ClN₂O₃S
• MW: 240.707719564438
• MDL: MFCD28126080
• CID: 4774591
• PubChem ID: 86262492
• Update Time: 2025-09-28

3-(2-(2-Aminoethoxy)ethyl)thiazolidine-2,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-(2-aminoethoxy)ethyl)thiazolidine-2,4-dione hydrochloride
• 3-(2-(2-Aminoethoxy)ethyl)thiazolidine-2,4-dione hydrochloride

• MDL： MFCD28126080
• Inchi： 1S/C7H12N2O3S.ClH/c8-1-3-12-4-2-9-6(10)5-13-7(9)11;/h1-5,8H2;1H
• InChI Key： DHCHNXQPZUFEMZ-UHFFFAOYSA-N
• SMILES： Cl.S1C(N(C(C1)=O)CCOCCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 210
• Topological Polar Surface Area: 97.9

Additional information on 3-(2-(2-Aminoethoxy)ethyl)thiazolidine-2,4-dione hydrochloride

3-(2-(2-Aminoethoxy)ethyl)thiazolidine-2,4-dione hydrochloride (CAS No. 1824062-31-8): A Comprehensive Overview

3-(2-(2-Aminoethoxy)ethyl)thiazolidine-2,4-dione hydrochloride (CAS No. 1824062-31-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as AEE-TD-HCl, belongs to the thiazolidinedione class of molecules, which are known for their diverse biological activities and potential therapeutic applications.

The chemical structure of 3-(2-(2-Aminoethoxy)ethyl)thiazolidine-2,4-dione hydrochloride is characterized by a thiazolidinedione ring linked to an aminoethoxyethyl group. The presence of the thiazolidinedione moiety is particularly noteworthy, as it is a key structural feature in many drugs used for the treatment of diabetes and other metabolic disorders. The aminoethoxyethyl group adds additional functionality, potentially enhancing the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 3-(2-(2-Aminoethoxy)ethyl)thiazolidine-2,4-dione hydrochloride in various therapeutic areas. One of the most promising applications is in the treatment of diabetes mellitus. Thiazolidinediones are known to act as peroxisome proliferator-activated receptor gamma (PPARγ) agonists, which play a crucial role in glucose metabolism and insulin sensitivity. Preclinical studies have shown that AEE-TD-HCl exhibits potent PPARγ agonist activity, making it a potential candidate for the development of new antidiabetic agents.

In addition to its antidiabetic properties, 3-(2-(2-Aminoethoxy)ethyl)thiazolidine-2,4-dione hydrochloride has also been investigated for its anti-inflammatory and antioxidant effects. Chronic inflammation and oxidative stress are key factors in the pathogenesis of many diseases, including cardiovascular diseases and neurodegenerative disorders. Research has demonstrated that AEE-TD-HCl can effectively reduce inflammatory markers and oxidative stress in vitro and in animal models, suggesting its potential as a multifunctional therapeutic agent.

The pharmacokinetic properties of 3-(2-(2-Aminoethoxy)ethyl)thiazolidine-2,4-dione hydrochloride have been extensively studied to understand its behavior in biological systems. Studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its clinical development. The compound's stability under various conditions has also been evaluated, ensuring its reliability during storage and transportation.

Clinical trials are currently underway to assess the safety and efficacy of AEE-TD-HCl in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical evaluation.

In conclusion, 3-(2-(2-Aminoethoxy)ethyl)thiazolidine-2,4-dione hydrochloride (CAS No. 1824062-31-8) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, it is anticipated that this compound will play a significant role in advancing treatments for various diseases.